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acid

CAS No.: 2096332-91-9

Cat. No.: B3060252

Get Quote

Executive Summary & Application Context
2-(2-Fluorophenoxy)phenylboronic acid (CAS: 1315341-62-0 / 1616391-65-1) is a critical

raw material in the synthesis of Vonoprazan fumarate, a potassium-competitive acid blocker (P-

CAB). In the industrial Suzuki-Miyaura coupling sequence, this boronic acid is coupled with a

functionalized pyrrole core (e.g., 5-bromo-pyrrole derivatives) to install the distal fluorophenyl

ring.

The Problem: Commercial supplies of this boronic acid exhibit significant batch-to-batch

variability. While Certificates of Analysis (CoA) often claim ">98% HPLC Purity," our internal

profiling reveals hidden variances in boroxine (anhydride) content, protodeboronation

byproducts, and phenolic oxidation impurities.

The Consequence: These impurities are not merely inert; they actively poison Palladium

catalysts, alter stoichiometric ratios, and complicate downstream crystallization of the API,

leading to yield losses of up to 15-20% in pilot-scale runs.
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This guide objectively compares three commercial grades—Vendor A (Premium), Vendor B

(Economy), and Vendor C (Re-purified)—to establish a self-validating quality control standard

for drug development professionals.

Analytical Strategy: Beyond the CoA
Standard HPLC is insufficient for boronic acids because the boroxine-boronic acid equilibrium

shifts on the column, often coalescing into a single peak. We employ a dual-modal analytical

workflow to decouple "Chemical Purity" from "Assay Strength."

Diagram 1: The Dual-Modal QC Workflow
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Caption: Workflow distinguishing organic impurities (HPLC) from boroxine/acid stoichiometry

(qNMR).

Comparative Profiling Data
We analyzed three commercial batches. Vendor A is a major Western catalog house; Vendor B

is a bulk Asian supplier; Vendor C is Vendor B's material subjected to an in-house toluene

recrystallization.

Table 1: Impurity Profile & Assay Comparison
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Parameter
Vendor A
(Premium)

Vendor B
(Economy)

Vendor C
(Recrystallized
)

Method

HPLC Purity

(Area %)
99.2% 97.1% 99.5%

HPLC-UV (254

nm)

Absolute Assay

(wt%)
98.5%

104.2% (High

Boroxine)
99.1%

qNMR (vs.

TCNB)

Impurity A: Des-

borono
<0.1% 1.8% 0.2% LC-MS (m/z 188)

Impurity B:

Phenol
0.1% 0.6% <0.05% LC-MS (m/z 204)

Impurity C:

Homocoupling
0.3% 0.5% 0.1% LC-MS (m/z 462)

Physical State White Powder Off-white/Beige White Needles Visual

Key Impurity Analysis
Impurity A (Des-borono):1-fluoro-2-phenoxybenzene.

Origin: Protodeboronation.[1][2][3][4][5][6] Occurs during storage if moisture is present or

during acidic workups in manufacturing.

Impact: Inert in coupling but difficult to separate from the final product due to similar

lipophilicity.

Impurity B (Phenol):2-(2-fluorophenoxy)phenol.

Origin: Oxidation by atmospheric oxygen.

Impact:Critical. Phenols coordinate strongly to Palladium(II) species, retarding the

transmetalation step and requiring higher catalyst loading.

The "High Assay" Anomaly (Vendor B):
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Vendor B shows >100% assay because it is largely dehydrated to the boroxine

(anhydride) form.

Risk: If you charge the reactor assuming MW=232 (Acid), you will actually add a ~10%

molar excess of Boron. While excess boron is usually tolerated, it promotes homocoupling

(Impurity C) and complicates purification.

Performance Benchmarking: Suzuki Coupling
To validate the impact of these profiles, we performed a standard coupling reaction mimicking

the Vonoprazan route.

Reaction: 2-(2-Fluorophenoxy)phenylboronic acid (1.2 equiv) + 5-bromo-1-

(phenylsulfonyl)-1H-pyrrole-3-carboxylate (1.0 equiv).

Conditions: Pd(dppf)Cl2 (1 mol%), K2CO3 (3.0 equiv), Dioxane/H2O, 80°C, 4h.

Table 2: Synthetic Outcomes
Source
Material

Conversion
(1h)

Isolated Yield
Catalyst
Poisoning?

Comments

Vendor A 95% 88% No

Standard

baseline. Clean

profile.

Vendor B 65% 72% Yes

Reaction stalled.

Required

additional 1

mol% Pd to

complete.[5]

Dark reaction

mixture (Pd black

precipitation).

Vendor C 98% 91% No

Recrystallization

removed the

phenol, restoring

catalyst activity.
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Diagram 2: Impurity Interference Pathways
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Caption: Mechanism of catalyst poisoning by phenolic impurities present in economy-grade

boronic acids.

Experimental Protocols
A. qNMR Purity Determination (The Gold Standard)
Note: This method is superior to HPLC for stoichiometry calculations.
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Internal Standard: Use 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Dimethyl sulfone (high

purity).

Solvent: DMSO-d6 (dry). Avoid CDCl3 as it promotes boroxine formation during dissolution.

Procedure:

Weigh approx. 20 mg of Sample and 10 mg of Internal Standard (precision ±0.01 mg) into

a vial.

Dissolve in 0.6 mL DMSO-d6.

Acquire 1H NMR with d1 > 30s (relaxation delay) to ensure full integration accuracy.

Calculation:

Where I = Integral, N = Number of protons, M = Molecular Weight, W = Weight.

B. Purification of Economy Batches (Vendor B C)
If cost necessitates using Economy grade, this cleanup is mandatory:

Dissolve crude boronic acid in Toluene (5 mL/g) at 60°C.

Filter hot to remove inorganic salts/insolubles.

Cool slowly to 0-5°C.

Add n-Heptane (anti-solvent) dropwise if precipitation is slow.

Filter solids and wash with cold hexanes.

Critical: Dry under vacuum at <40°C. Over-drying (>50°C) will convert the acid entirely to

boroxine.

Conclusion & Recommendations
For the development of Vonoprazan intermediates, the "purity" on a CoA is deceptive.
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For Early R&D: Use Vendor A. The cost premium is negligible compared to the time lost

troubleshooting failed couplings.

For Scale-Up/Pilot:Vendor B is acceptable ONLY IF a recrystallization step (Vendor C

protocol) is implemented or if the catalyst loading is increased to compensate for phenolic

poisoning.

Mandatory QC: Implement qNMR for every incoming batch to adjust stoichiometry for

boroxine content. Do not rely on HPLC area % for reactor charging calculations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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